Cas no 1411235-00-1 ((5-methylthiophen-2-yl)-(3,4,5-trifluorophenyl)methanol)

• Product Name: (5-methylthiophen-2-yl)-(3,4,5-trifluorophenyl)methanol
• CAS No: 1411235-00-1
• MF: C₁₂H₉F₃OS
• MW: 258.259472608566
• MDL: MFCD07775486
• CID: 5160136
• Update Time: 2026-03-04

(5-methylthiophen-2-yl)-(3,4,5-trifluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-methylthiophen-2-yl)-(3,4,5-trifluorophenyl)methanol

• MDL： MFCD07775486
• Inchi： 1S/C12H9F3OS/c1-6-2-3-10(17-6)12(16)7-4-8(13)11(15)9(14)5-7/h2-5,12,16H,1H3
• InChI Key： BQNSGEXYYILSKG-UHFFFAOYSA-N
• SMILES： C(C1SC(C)=CC=1)(C1=CC(F)=C(F)C(F)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on (5-methylthiophen-2-yl)-(3,4,5-trifluorophenyl)methanol

Comprehensive Overview of (5-methylthiophen-2-yl)-(3,4,5-trifluorophenyl)methanol (CAS No. 1411235-00-1)

The compound (5-methylthiophen-2-yl)-(3,4,5-trifluorophenyl)methanol (CAS No. 1411235-00-1) is a fluorinated aromatic alcohol derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, combining a thiophene ring with a trifluorophenyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery, particularly in targeting GPCRs (G-protein-coupled receptors) and CNS disorders.

In recent years, the demand for fluorinated compounds like (5-methylthiophen-2-yl)-(3,4,5-trifluorophenyl)methanol has surged, driven by their enhanced metabolic stability and membrane permeability. These properties are critical for developing next-generation therapeutics, especially in oncology and neurology. The compound's CAS No. 1411235-00-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, (5-methylthiophen-2-yl)-(3,4,5-trifluorophenyl)methanol exemplifies the strategic use of heterocyclic scaffolds in modern drug design. The thiophene moiety contributes to electron-rich aromatic interactions, while the trifluorophenyl group enhances lipophilicity—a key factor in optimizing drug-likeness metrics such as LogP and polar surface area. This balance is particularly sought after in BBB-penetrant drugs (blood-brain barrier).

Environmental and regulatory considerations also play a role in the compound's applications. Unlike traditional halogenated solvents, fluorinated derivatives like CAS 1411235-00-1 often exhibit lower eco-toxicity profiles, aligning with green chemistry principles. This aspect resonates with industries prioritizing sustainable synthesis methods, as highlighted in recent ACS Green Chemistry Institute publications.

Analytical characterization of (5-methylthiophen-2-yl)-(3,4,5-trifluorophenyl)methanol typically involves advanced techniques such as NMR spectroscopy (notably ¹⁹F-NMR) and LC-MS. These methods confirm the compound's high purity (>98%), a critical parameter for preclinical studies. The presence of multiple fluorine atoms also enables its use as a molecular probe in PET (positron emission tomography) tracer development.

Market trends indicate rising investments in fluorine-containing APIs (active pharmaceutical ingredients), where CAS 1411235-00-1 serves as a building block. Patent analyses reveal its incorporation in kinase inhibitors and neuroprotective agents, addressing unmet medical needs in Alzheimer's disease and autoimmune disorders. Such applications underscore its cross-disciplinary importance.

In material science, the compound's π-conjugated system shows promise for organic electronics, including OLEDs and conductive polymers. The thiophene-fluorophenyl hybrid structure facilitates tunable optoelectronic properties, a hot topic in flexible electronics research.

For researchers handling (5-methylthiophen-2-yl)-(3,4,5-trifluorophenyl)methanol, proper storage conditions (e.g., inert atmosphere, -20°C) are essential to maintain stability. Safety data sheets emphasize standard organic lab precautions, though it lacks GHS hazard classifications, simplifying logistics.

Future directions may explore its enantioselective synthesis, as the chiral center offers opportunities for stereospecific drug development. Computational studies (DFT calculations) could further elucidate its conformational preferences, aiding rational drug design pipelines.